Cas no 62497-27-2 (2,5-Thiophenedicarboxylic acid, 3,4-bis(4-methylphenyl)-)

• Product Name: 2,5-Thiophenedicarboxylic acid, 3,4-bis(4-methylphenyl)-
• CAS No: 62497-27-2
• MF: C₂₀H₁₆O₄S
• MW: 352.403644561768
• CID: 442723
• PubChem ID: 12294922
• Update Time: 2025-04-19

2,5-Thiophenedicarboxylic acid, 3,4-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-bis(4-methylphenyl)-
• 3,4-bis(4-methylphenyl)thiophene-2,5-dicarboxylic acid
• 62497-27-2
• DTXSID00485398
• 3,4-di-p-tolylthiophene-2,5-dicarboxylic acid

• Inchi： 1S/C20H16O4S/c1-11-3-7-13(8-4-11)15-16(14-9-5-12(2)6-10-14)18(20(23)24)25-17(15)19(21)22/h3-10H,1-2H3,(H,21,22)(H,23,24)
• InChI Key： RVFRVHAMDWVWLG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC(C)=CC=2)C(=C1C(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 352.07698
• Monoisotopic Mass: 352.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.6